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Compound of Interest

Compound Name: 1-Cyclohexyloctan-1-ol

Cat. No.: B15297444

Introduction

This technical guide provides a comprehensive overview of the nomenclature, properties, and
synthesis of 1-cyclohexylalkanols, with a specific focus on the well-characterized compound, 1-
cyclohexylethanol. While the initially requested compound, 1-cyclohexyloctan-1-ol, is a
structurally similar alcohol, it is less commonly documented in scientific literature. Therefore, 1-
cyclohexylethanol will be used as a representative model to illustrate the chemical and physical
characteristics of this class of compounds. The principles and methodologies described herein
are broadly applicable to other 1-cyclohexylalkanols, including 1-cyclohexyloctan-1-ol.

IUPAC Nomenclature and Synonyms of 1-
Cyclohexyloctan-1-ol

The systematic name for the compound with a cyclohexyl group and a hydroxyl group attached
to the first carbon of an octan-1-ol backbone is 1-cyclohexyloctan-1-ol. Due to the limited
specific data available for this exact molecule, a comprehensive list of its synonyms is not
readily available.

Case Study: 1-Cyclohexylethanol

To provide a detailed technical overview, this guide will now focus on 1-cyclohexylethanol, a
closely related and well-documented compound.
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IUPAC Name and Synonyms

The standardized IUPAC name for this compound is 1-cyclohexylethan-1-ol[1]. It is also known
by a variety of synonyms, which are listed in the table below.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 1-cyclohexylethanol is presented in
Table 1. This data is crucial for researchers and drug development professionals for predicting
its behavior in various chemical and biological systems.

Table 1. Physicochemical Properties of 1-Cyclohexylethanol

Property Value Reference
Molecular Formula CsH160 [1][2]
Molecular Weight 128.21 g/mol [1112]
CAS Number 1193-81-3 [11[3]
Appearance Clear, colorless liquid [3]
Odor Clean, fresh aroma [3]
Density 0.923-0.928 g/cm? [3]
Refractive Index 1.465-1.468 [3]
Solubility Soluble in ethanol [3]
LogP (Octanol/Water Partition

Coefficient) 1.9475 t
Topological Polar Surface Area 2023 A2 1]

(TPSA)

Table 2: Synonyms and Identifiers for 1-Cyclohexylethanol
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Type Identifier

1-Cyclohexylethanol, alpha-

Methylcyclohexanemethanol,

Synonyms .
Methylcyclohexylcarbinol,
Cyclohexylmethylcarbinol

CAS Number 1193-81-3

EC Number 214-780-7

UNII G247D91197

PubChem CID 137829

Synthesis and Experimental Protocols

The synthesis of 1-cyclohexylalkanols, such as 1-cyclohexylethanol, can be achieved through
various established organic synthesis methods. A common and illustrative method is the
Grignard reaction, where a cyclohexyl magnesium halide is reacted with an appropriate
aldehyde.

Experimental Protocol: Synthesis of 1-Cyclohexylethanol via Grignard Reaction

Objective: To synthesize 1-cyclohexylethanol from cyclohexylmagnesium bromide and
acetaldehyde.

Materials:

Magnesium turnings

lodine crystal (as initiator)

Anhydrous diethyl ether

Bromocyclohexane

Acetaldehyde

Saturated aqueous ammonium chloride solution
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e Anhydrous sodium sulfate

o Standard laboratory glassware for inert atmosphere reactions

Procedure:

o Preparation of the Grignard Reagent:

[e]

In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a
dropping funnel, and a nitrogen inlet, place magnesium turnings and a crystal of iodine.

o Add a solution of bromocyclohexane in anhydrous diethyl ether dropwise from the
dropping funnel. The reaction is initiated by gentle warming.

o Once the reaction starts, add the remaining bromocyclohexane solution at a rate that
maintains a gentle reflux.

o After the addition is complete, reflux the mixture for an additional 30 minutes to ensure
complete formation of the cyclohexylmagnesium bromide.

» Reaction with Acetaldehyde:
o Cool the Grignard reagent to 0 °C in an ice bath.

o Add a solution of acetaldehyde in anhydrous diethyl ether dropwise with vigorous stirring.
Maintain the temperature below 10 °C.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional hour.

e Work-up and Purification:

o Quench the reaction by slowly adding a saturated aqueous solution of ammonium
chloride.

o Separate the ether layer and extract the aqueous layer with diethyl ether.

o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
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o Remove the solvent by rotary evaporation.

o Purify the crude product by fractional distillation under reduced pressure to obtain pure 1-
cyclohexylethanol.

Logical Workflow for the Synthesis of 1-Cyclohexylethanol
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Grignard Reagent Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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